Cas no 2137931-22-5 (3-cyclopentyl-1-methyl-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 3-cyclopentyl-1-methyl-1H-pyrazole-5-sulfonyl chloride
• CAS No: 2137931-22-5
• MF: C₉H₁₃ClN₂O₂S
• MW: 248.729719877243
• CID: 6066407
• PubChem ID: 165744033
• Update Time: 2024-01-04

3-cyclopentyl-1-methyl-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-763268
• 3-cyclopentyl-1-methyl-1H-pyrazole-5-sulfonyl chloride
• 2137931-22-5

• Inchi： 1S/C9H13ClN2O2S/c1-12-9(15(10,13)14)6-8(11-12)7-4-2-3-5-7/h6-7H,2-5H2,1H3
• InChI Key： LOEQTPYNIURODF-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C2CCCC2)=NN1C)(=O)=O

Computed Properties

• Exact Mass: 248.0386265g/mol
• Monoisotopic Mass: 248.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.3Ų